Cas no 15721-02-5 (2,2',5,5'-Tetrachlorobenzidine)

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2,2',5,5'-Tetrachlorobenzidine structure
15721-02-5 structure
Product Name:2,2',5,5'-Tetrachlorobenzidine
CAS No:15721-02-5
Molecular Formula:C12H8Cl4N2
Molecular Weight:322.0173
MDL:MFCD00043918
CID:50188
PubChem ID:27465

2,2',5,5'-Tetrachlorobenzidine Properties

Names and Identifiers

    • TCB
    • 2,2',5,5'-Tetrachlorobenzidine
    • 2,2,5,5-Tetrachlorobenzidine1000µg
    • 2,2′,5,5′-Tetrachlorobenzidine
    • 4-(4-amino-2,5-dichlorophenyl)-2,5-dichloroaniline
    • 4,4'-Diamino-2,2',5,5'-tetrachlorobiphenyl
    • 2,2',5,5'-Tetrachloro-[1,1'-Biphenyl]-4,4'-diamine
    • Tetrachlorobenzidine
    • 2,2,5,5-Tetrachlorobenzidine
    • 3,3',6,6'-Tetrachlorobenzidine
    • 2,2',5,5'-Tetrachloro-4,4'-diaminodiphenyl
    • Benzidine, 2,2',5,5'-tetrachloro-
    • ICS5PD3141
    • [1,1'-Biphenyl]-4,4'-diamine, 2,2',5,5'-tetrachloro-
    • 2,2',5,5'-tetrachlorobiphenyl-4,4'-diamine
    • 2,2',5,5'-Tetrachloro-(1,1'-biphen
    • 15721-02-5
    • CAS-15721-02-5
    • (1,1'-Biphenyl)-4,4'-diamine, 2,2',5,5'-tetrachloro-
    • CHEMBL3186078
    • NS00025110
    • H10725
    • MFCD00043918
    • TETRACHLOROBENZIDINE, 2,2',5,5'-
    • EINECS 239-815-3
    • 2,2',5,5'-TETRACHLOROBENZIDINE [IARC]
    • EN300-21420
    • UXOXUHMFQZEAFR-UHFFFAOYSA-N
    • InChI=1/C12H8Cl4N2/c13-7-3-11(17)9(15)1-5(7)6-2-10(16)12(18)4-8(6)14/h1-4H,17-18H2
    • FT-0609111
    • C19533
    • 3-13-00-00447 (Beilstein Handbook Reference)
    • UXOXUHMFQZEAFR-UHFFFAOYSA-
    • Tox21_302911
    • 2,2 inverted exclamation mark ,5,5 inverted exclamation mark -Tetrachlorobenzidine
    • DTXSID7021314
    • DTXCID601314
    • W-108005
    • SY052209
    • NCGC00256382-01
    • 2,2',5,5'-Tetrachloro[1,1'-biphenyl]-4,4'-diamine #
    • AS-69025
    • SCHEMBL142135
    • UNII-ICS5PD3141
    • AC-33840
    • CHEBI:82540
    • YSWG728
    • BRN 3364286
    • 2,2',5,5'-Tetrachloro(1,1'-biphenyl)-4,4'-diamine
    • AKOS009031249
    • 2,2',5,5'-Tetrachloro-(1,1'-biphenyl)-4,4'-diamine
    • Q27156051
    • NCGC00249152-01
    • NCGC00259576-01
    • Tox21_202027
    • CS-W009887
    • T0933
    • 2,2\\',5,5\\'-Tetrachlorobenzidine
    • DB-043346
    • MDL: MFCD00043918
    • InChIKey: UXOXUHMFQZEAFR-UHFFFAOYSA-N
    • Inchi: 1S/C12H8Cl4N2/c13-7-3-11(17)9(15)1-5(7)6-2-10(16)12(18)4-8(6)14/h1-4H,17-18H2
    • SMILES: ClC1=C([H])C(=C(C([H])=C1C1=C([H])C(=C(C([H])=C1Cl)N([H])[H])Cl)Cl)N([H])[H]
    • BRN: 3364286

Computed Properties

  • Exact Mass: 319.94400
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 319.944
  • Heavy Atom Count: 18
  • Complexity: 263
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.5
  • Surface Charge: 0
  • Topological Polar Surface Area: 52

Experimental Properties

  • LogP: 6.29400
  • PSA: 52.04000
  • Refractive Index: 1.6000 (estimate)
  • Boiling Point: 408.2°C at 760 mmHg
  • Melting Point: 137.0 to 141.0 deg-C
  • Flash Point: 200.67 °C
  • Color/Form: Not determined
  • Solubility: Not determined
  • Density: 1.5309 (rough estimate)

2,2',5,5'-Tetrachlorobenzidine Security Information

2,2',5,5'-Tetrachlorobenzidine Customs Data

  • HS CODE:2921590090
  • Customs Data:

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,2',5,5'-Tetrachlorobenzidine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001PRW-25g
[1,1'-Biphenyl]-4,4'-diamine, 2,2',5,5'-tetrachloro-
15721-02-5 98%
25g
$8.00 2025-02-19
A2B Chem LLC
AA79260-25g
2,2',5,5'-Tetrachlorobenzidine
15721-02-5 98%
25g
$8.00 2024-04-20
Aaron
AR001Q08-10g
[1,1'-Biphenyl]-4,4'-diamine, 2,2',5,5'-tetrachloro-
15721-02-5 98%
10g
$6.00
abcr
AB142009-25 g
2,2',5,5'-Tetrachlorobenzidine, 98%; .
15721-02-5 98%
25 g
€78.50 2023-07-20
Alichem
A019108761-500g
2,2',5,5'-Tetrachloro-[1,1'-biphenyl]-4,4'-diamine
15721-02-5 95%
500g
417.48 USD
Ambeed
A734418-25g
2,2,5,5-Tetrachlorobenzidine
15721-02-5 98%
25g
$10.0 2024-07-21
Chemenu
CM155666-500g
2,2',5,5'-Tetrachlorobenzidine
15721-02-5 95%
500g
$399
Cooke Chemical
A7728912-5g
2,2',5,5'-Tetrachlorobenzidine
15721-02-5 99%
5g
RMB 64.80 2025-02-21
Enamine
EN300-21420-0.05g
4-(4-amino-2,5-dichlorophenyl)-2,5-dichloroaniline
15721-02-5 95%
0.05g
$19.0 2023-09-16
eNovation Chemicals LLC
D120457-100g
2,2,5,5-TETRACHLOROBENZIDINE
15721-02-5 97%
100g
$200 2022-06-03

2,2',5,5'-Tetrachlorobenzidine Suppliers

HU BEI QI FEI YI YAO HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:15721-02-5)
MR./MRS.:LIU JING LI : 1 8 7 0 2 7 6 2 2 5 1
Phone:18702762251
Email:1438980033@qq.com
JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:15721-02-5)
MR./MRS.:CAI JING LI
Phone:18662931390
Email:507167383@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:15721-02-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:15721-02-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com

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